Cas no 1251583-44-4 (3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-[(4-methoxyphenyl)methyl]thiophene-2-carboxamide)

• Product Name: 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-[(4-methoxyphenyl)methyl]thiophene-2-carboxamide
• CAS No: 1251583-44-4
• MF: C₂₂H₂₄N₂O₅S₂
• MW: 460.566363334656
• CID: 5394981
• Update Time: 2025-06-14

3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-[(4-methoxyphenyl)methyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-ethoxyphenyl)-methylsulfamoyl]-N-[(4-methoxyphenyl)methyl]thiophene-2-carboxamide
• 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-[(4-methoxyphenyl)methyl]thiophene-2-carboxamide

• Inchi： 1S/C22H24N2O5S2/c1-4-29-19-11-7-17(8-12-19)24(2)31(26,27)20-13-14-30-21(20)22(25)23-15-16-5-9-18(28-3)10-6-16/h5-14H,4,15H2,1-3H3,(H,23,25)
• InChI Key： IOWZMKGIWLAQNO-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(OC)C=C2)=O)SC=CC=1S(N(C1=CC=C(OCC)C=C1)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-[(4-methoxyphenyl)methyl]thiophene-2-carboxamide

Comprehensive Overview of 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-[(4-methoxyphenyl)methyl]thiophene-2-carboxamide (CAS No. 1251583-44-4)

3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-[(4-methoxyphenyl)methyl]thiophene-2-carboxamide (CAS No. 1251583-44-4) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique sulfamoyl and thiophene moieties, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines aryl ether and amide functionalities, making it a promising candidate for modulating biological targets.

The compound's CAS number 1251583-44-4 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation. Its systematic name, 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-[(4-methoxyphenyl)methyl]thiophene-2-carboxamide, reflects its intricate architecture, featuring a thiophene-2-carboxamide core linked to 4-ethoxyphenyl and 4-methoxyphenyl groups. This design is often explored in the context of enzyme inhibition and receptor binding, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for sulfonamide derivatives like this compound has surged, driven by their versatility in medicinal chemistry. The methylsulfamoyl group, in particular, is known for enhancing pharmacokinetic properties, such as metabolic stability and bioavailability. These attributes are highly sought after in the development of small-molecule therapeutics, especially for conditions requiring prolonged drug action. Additionally, the thiophene ring contributes to the compound's lipophilicity, a factor critical for membrane permeability and cellular uptake.

The synthesis of 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-[(4-methoxyphenyl)methyl]thiophene-2-carboxamide typically involves multi-step organic reactions, including sulfonylation and amide coupling. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. Such rigorous protocols are essential for maintaining reproducibility in research, a topic frequently discussed in open-access journals and scientific forums.

From a commercial perspective, this compound is often cataloged by suppliers specializing in pharmaceutical intermediates and research chemicals. Its applications extend to high-throughput screening (HTS) campaigns, where it may serve as a lead compound or chemical probe. Given the growing emphasis on AI-driven drug discovery, molecules like CAS 1251583-44-4 are increasingly analyzed using computational models to predict their binding affinities and off-target effects.

Environmental and safety considerations are also paramount when handling 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-[(4-methoxyphenyl)methyl]thiophene-2-carboxamide. While not classified as hazardous, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. This aligns with broader industry shifts toward green chemistry and sustainable practices, which prioritize minimizing waste and reducing toxic byproducts.

In summary, 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-[(4-methoxyphenyl)methyl]thiophene-2-carboxamide (CAS No. 1251583-44-4) represents a compelling example of modern medicinal chemistry. Its structural features and potential applications resonate with contemporary research themes, including drug repurposing, fragment-based design, and polypharmacology. As scientific inquiry continues to evolve, this compound is poised to remain a valuable asset in the quest for innovative therapeutics.